Cas no 1010632-44-6 (N-cyclopropyl-3-(2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamido)benzamide)
N-cyclopropyl-3-(2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamido)benzamide Chemical and Physical Properties
Names and Identifiers
-
- Z216621854
- 1010632-44-6
- EN300-26609566
- N-cyclopropyl-3-(2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamido)benzamide
- AKOS001301414
-
- Inchi: 1S/C25H25N3O5S/c29-24(26-22-9-4-8-20(16-22)25(30)27-21-11-12-21)18-28(17-23-10-5-14-33-23)34(31,32)15-13-19-6-2-1-3-7-19/h1-10,13-16,21H,11-12,17-18H2,(H,26,29)(H,27,30)/b15-13+
- InChI Key: LRFHTZMABSCCSP-FYWRMAATSA-N
- SMILES: S(/C=C/C1C=CC=CC=1)(N(CC1=CC=CO1)CC(NC1=CC=CC(=C1)C(NC1CC1)=O)=O)(=O)=O
Computed Properties
- Exact Mass: 479.15149208g/mol
- Monoisotopic Mass: 479.15149208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 830
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 117Ų
N-cyclopropyl-3-(2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamido)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26609566-0.05g |
N-cyclopropyl-3-(2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamido)benzamide |
1010632-44-6 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-cyclopropyl-3-(2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamido)benzamide Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on N-cyclopropyl-3-(2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamido)benzamide
Research Brief on N-cyclopropyl-3-(2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamido)benzamide (CAS: 1010632-44-6)
The compound N-cyclopropyl-3-(2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamido)benzamide (CAS: 1010632-44-6) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and biological activity.
Recent studies have highlighted the role of this compound as a potent inhibitor of specific protein-protein interactions (PPIs) involved in inflammatory pathways. The molecule's unique structure, featuring a furan ring and a cyclopropyl group, contributes to its high binding affinity and selectivity. Computational docking studies suggest that the compound interacts with the target protein's hydrophobic pocket, stabilizing the inactive conformation and thereby inhibiting downstream signaling.
In vitro assays have demonstrated significant anti-inflammatory activity, with IC50 values in the nanomolar range. Notably, the compound showed minimal cytotoxicity in human cell lines, suggesting a favorable safety profile. Further pharmacokinetic studies in animal models revealed good oral bioavailability and a half-life suitable for once-daily dosing, making it a promising candidate for further development.
Ongoing research is exploring the compound's potential in treating autoimmune diseases, such as rheumatoid arthritis and inflammatory bowel disease. Preliminary data from murine models indicate a reduction in pro-inflammatory cytokines and amelioration of disease symptoms. However, further optimization of the molecule's physicochemical properties is needed to improve its metabolic stability and reduce off-target effects.
In conclusion, N-cyclopropyl-3-(2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamido)benzamide represents a promising lead compound for the development of novel anti-inflammatory therapeutics. Future studies should focus on structure-activity relationship (SAR) optimization and comprehensive preclinical evaluation to advance this molecule toward clinical trials.
1010632-44-6 (N-cyclopropyl-3-(2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamido)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)